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hydrochloride
CAS No.: 1185304-03-3
Cat. No.: B3088483

Get Quote

Executive Summary

3-[(4-Bromophenoxy)methyl]piperidine hydrochloride (CAS: 214148-49-9) exhibits distinct
solubility behaviors driven by its amphiphilic nature—comprising a lipophilic bromophenoxy tail

and a hydrophilic piperidinium headgroup.[1]

o Water (Aqueous Media): High solubility (>10 mg/mL estimated) driven by ion-dipole
interactions.[1] However, stability is strictly pH-dependent; the compound risks precipitation
as a free base at pH > 8.0.[1]

o DMSO (Dimethyl Sulfoxide): Superior solubility (>50 mg/mL estimated) driven by strong
dipole-dipole interactions and dispersion forces.[1] DMSO is the preferred solvent for
preparing high-concentration stock solutions (10—100 mM) to prevent freeze-thaw
degradation and hydrolysis risks.[1]
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This guide provides the physicochemical basis for these profiles, detailed solvation
mechanisms, and validated protocols for solubility determination.

Physicochemical Characterization

To understand the solubility profile, we must first analyze the structural determinants of the

molecule.[1]
Property Value | Description Impact on Solubility
Piperidine ring linked via Amphiphilic: Contains both a
Chemical Structure methylene to a 4-bromophenyl  polar cationic head and a non-
ether.[1] polar lipophilic tail.[1]
Increases lattice energy but
] significantly enhances
Salt Form Hydrochloride (HCI) N
aqueous solubility compared to
the free base.[1]
The molecule is >99%
pKa (Calculated) ~10.5 (Piperidine Nitrogen) protonated at physiological pH
(7.[1]4) and acidic pH.[1]
Indicates moderate
LogP (Free Base) ~3.4 (Estimated) lipophilicity; the free base is

poorly water-soluble.[1]

Structural Analysis

The piperidinium cation acts as the primary solubilizing group in agueous media.[1] The ether
linkage provides rotational freedom, preventing rigid crystal packing that might otherwise
reduce solubility.[1] The bromine substituent adds lipophilicity and molecular weight, slightly
reducing water solubility compared to non-halogenated analogs, but enhances solubility in
organic solvents like DMSO via polarizability.[1]

Solvation Mechanisms: Water vs. DMSO[1]
Aqueous Solvation (Water)
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In water, the dissolution of the hydrochloride salt is entropy-driven by the dissociation of the
crystal lattice into solvated ions.[1]

e Mechanism: The high dielectric constant of water (

) screens the electrostatic attraction between the piperidinium cation (
) and the chloride anion (
)[1]

e Hydration Shell: Water molecules form a structured hydration shell around the ammonium
center via hydrogen bonding.[1]

e The "Hydrophobic Effect": The lipophilic bromophenoxy tail disrupts the water network,
creating an entropic penalty.[1] If the concentration is too high, these tails may aggregate,
leading to micelle-like structures or "oiling out."[1]

Organic Solvation (DMSO)
DMSO is a polar aprotic solvent (

) that dissolves the compound through a different mechanism.[1]

e Mechanism: DMSO solvates cations effectively via its oxygen atom (strong Lewis base) but
solvates anions (

) poorly due to the steric bulk of its methyl groups and lack of hydrogen bond donors.[1]

e Dispersion Forces: DMSO interacts favorably with the aromatic bromophenyl ring through

-dipole and dispersion interactions, stabilizing the lipophilic portion of the molecule which
water cannot do.[1]

Visualization of Solvation Pathways

The following diagram illustrates the competitive forces during solvation in both media.
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Figure 1: Comparative solvation pathways showing the stability benefits of DMSO for stock

solutions versus the pH-sensitivity of aqueous solutions.[1]

Comparative Solubility Profile

The following values are estimated based on structure-property relationships (SPR) of similar

piperidine ether salts.

Parameter

Water (Milli-Q)

DMSO (Anhydrous)

Solubility Limit

~10 — 25 mg/mL

> 50 mg/mL

Dissolution Rate

Moderate (requires vortexing)

Fast (instantaneous)

pH Sensitivity

High (Precipitates at pH > 8)

None

Temperature Sensitivity

Solubility increases with Temp.

[1]

Stable at RT

Long-term Stability

Low (Hydrolysis risk over

weeks)

High (Months at -20°C)

Common lon Effect

Solubility decreases in saline
(PBS)

N/A
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Critical Note: In Phosphate Buffered Saline (PBS), the presence of high [CI-] (137 mM) can
suppress the solubility of the hydrochloride salt due to the Common lon Effect.[1] Always

dissolve in pure water or DMSO first before diluting into buffers.[1]

Experimental Protocols

Protocol A: Preparation of 10 mM Stock Solution
(DMSO)

Objective: Create a stable master stock for long-term storage.
e Calculate Mass: For 10 mL of 10 mM stock:
o MW = ~306.6 g/mol (Check specific batch COA for exact MW including hydration).[1]
o Mass required =
J1]

e Weighing: Weigh ~31 mg of compound into a glass amber vial (to protect from light). Record
exact mass.

» Solvent Addition: Add anhydrous DMSO to reach the target volume.
o Volume = Mass (mg) / Concentration (mM).[1]
e Mixing: Vortex for 30 seconds. The solution should be clear and colorless.

o Storage: Aliquot into small volumes (e.g., 100 pL) to avoid freeze-thaw cycles. Store at
-20°C.
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Protocol B: Saturation Shake-Flask Method (Aqueous
Solubility)

Objective: Determine the exact aqueous solubility limit for your specific batch.

Excess Addition: Add excess solid (e.g., 50 mg) to 1 mL of Milli-Q water in a microcentrifuge

tube.

Equilibration: Shake or rotate at room temperature (25°C) for 24 hours.

Separation: Centrifuge at 10,000 x g for 10 minutes to pellet undissolved solid.

Analysis:
o Remove the supernatant carefully.[1]
o Dilute the supernatant 1:100 in mobile phase.[1]

o Quantify via HPLC-UV (254 nm) against a standard curve prepared in DMSO.[1]

Implications for Drug Development[1][2]
In Vitro Assays[1]

» Vehicle Tolerance: Most cellular assays tolerate < 0.5% DMSO.[1] Prepare the stock in
DMSO (e.g., 10 mM) and perform serial dilutions in the culture medium.[1]

e Precipitation Alert: When diluting the DMSO stock into aqueous media, ensure the final
concentration does not exceed the aqueous solubility limit (approx. 100 uM is usually safe,
but >500 pM risks crashing out).[1]

In Vivo Formulation[1]

e Avoid Pure DMSO: DMSO causes hemolysis and tissue damage.[1]
 Recommended Vehicle: 5% DMSO + 40% PEG400 + 55% Water/Saline.[1]

o Order of Addition: Dissolve drug in DMSO
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Add PEG400

Slowly add Water/Saline with vortexing.[1]
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Figure 2: Decision tree for solvent selection based on experimental application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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